Cas no 75885-59-5 (2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 75885-59-5
• MF: C₆H₁₀O₂
• MW: 114.1424
• MDL: MFCD04972493
• CID: 562947
• PubChem ID: 260708
• Update Time: 2025-05-26

2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethylcyclopropanecarboxylic acid
• 2,2-DIMETHYL CYCLOPROPYL CARBOXYLIC ACID
• 2,2-dimethylcyclopropane-1-carboxylic acid
• Cyclopropanecarboxylicacid, 2,2-dimethyl-
• 2,2-dimethylcyclopropanecarboxylic acid(SALTDATA: FREE)
• Cyclopropanecarboxylicacid, 2,2-dimethyl-, (?à)-
• (R,S)-2,2-Dimethylcyclopropanecarboxylic acid
• (?à)-2,2-Dimethylcyclopropanecarboxylicacid
• DL-2,2-Dimethylcyclopropanecarboxylic acid
• NSC 92357
• 2,2-dimethyl-1-cyclopropanecarboxylic acid
• NSC92357
• NCIOpen2_001340
• BFNMOMYTTGHNGJ-UHFFFAOYSA-N
• SBB053459
• 2,2-Dimethylcyclopropylcarboxylic acid
• AB21127
• SY009363
• Cyclopropanecarboxylicacid, 2
• 2,2-Dimethyl-cyclopropanecarboxylic acid
• A838540
• (+/-)-2,2-dimethyl-cyclopropanecarboxylic acid
• SB12985
• SCHEMBL294740
• AS-10991
• 75885-59-5
• MFCD08460918
• EN300-85051
• Z979743336
• DB-026986
• 931-26-0
• SB12984
• 2,2-dimethylcyclopropanecarboxylicacid
• MFCD04972493
• SY108102
• DTXSID60293799
• P17495
• 2 pound not2-Dimethylcyclopropanecarboxylic acid
• AC-13096
• (1R)-2,2-dimethylcyclopropane-1-carboxylic acid
• AKOS005217436
• 2,2-dimethyl cyclopropyl carboxylic acid, AldrichCPR
• NSC-92357
• rac-2,2-dimethyl-cyclopropanecarboxylic acid
• DS-003473
• CS-W005115

• MDL： MFCD04972493
• Inchi： 1S/C6H10O2/c1-6(2)3-4(6)5(7)8/h4H,3H2,1-2H3,(H,7,8)
• InChI Key： BFNMOMYTTGHNGJ-UHFFFAOYSA-N
• SMILES： O([H])C(C1([H])C([H])([H])C1(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 114.06800
• Monoisotopic Mass: 114.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: 。
• Density: 1.6
• Melting Point: 563.7°C(lit.)
• Boiling Point: 184.2°C at 760 mmHg
• Flash Point: 1500℃
• Refractive Index: 1.4472
• PSA: 37.30000
• LogP: 1.11710
• Solubility: 。

2,2-dimethylcyclopropane-1-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：UN 1689 6.1/PG 1
• WGK Germany：3
• Hazard Category Code： 22-37/38-41-43
• Safety Instruction： S7; S28; S29; S45
• RTECS：VZ7525000
• Hazardous Material Identification：
• Packing Group：I
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：I
• Risk Phrases：R26/27/28; R32; R50/53
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 2,2-dimethylcyclopropane-1-carboxylic acid

Introduction to 2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 75885-59-5)

2,2-dimethylcyclopropane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 75885-59-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This cyclic carboxylic acid derivative has garnered attention due to its unique structural properties and potential applications in synthetic chemistry and drug development. The presence of two methyl groups at the 2-position of the cyclopropane ring imparts distinct reactivity and stability, making it a valuable intermediate in various chemical transformations.

The molecular structure of 2,2-dimethylcyclopropane-1-carboxylic acid consists of a cyclopropane ring substituted with two methyl groups and a carboxylic acid functional group at the 1-position. This arrangement results in a highly strained system, which can be exploited in various synthetic pathways. The strained ring facilitates reactions such as ring-opening reactions, which are pivotal in constructing more complex molecular architectures. These characteristics have made it a subject of interest for researchers exploring novel synthetic methodologies and functional materials.

In recent years, advancements in computational chemistry and molecular modeling have provided deeper insights into the reactivity and conformational preferences of 2,2-dimethylcyclopropane-1-carboxylic acid. Studies have demonstrated that the compound exhibits unique electronic properties due to the electron-withdrawing nature of the carboxylic acid group and the electron-donating effect of the methyl groups. This interplay has implications for its utility as a building block in designing molecules with specific spectroscopic or electronic properties.

One of the most intriguing aspects of 2,2-dimethylcyclopropane-1-carboxylic acid is its potential role in pharmaceutical applications. The compound's structural motif is reminiscent of several bioactive molecules, suggesting that it could serve as a precursor or scaffold for drug candidates. For instance, derivatives of this compound have been investigated for their potential as inhibitors or modulators of enzymes involved in metabolic pathways. The cyclopropane ring, known for its ability to engage in favorable interactions with biological targets, offers a promising platform for medicinal chemists to design novel therapeutics.

Recent research has highlighted the utility of 2,2-dimethylcyclopropane-1-carboxylic acid in the development of advanced materials. The compound's ability to undergo controlled polymerization or cross-linking reactions has been explored for creating polymers with tailored mechanical and thermal properties. These materials could find applications in industries requiring high-performance polymers, such as aerospace or automotive manufacturing. Additionally, the compound's stability under various conditions makes it a suitable candidate for use in protective coatings or adhesives.

The synthesis of 2,2-dimethylcyclopropane-1-carboxylic acid has also been optimized through various methodologies to enhance yield and purity. Modern synthetic approaches often leverage transition metal catalysis to facilitate key transformations efficiently. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce functional groups at specific positions within the molecule. These advances have not only improved access to the compound but also provided new tools for constructing related derivatives with tailored properties.

The role of computational methods in understanding the reactivity and applications of 2,2-dimethylcyclopropane-1-carboxylic acid cannot be overstated. High-level ab initio calculations and density functional theory (DFT) studies have provided detailed insights into its electronic structure and reaction mechanisms. These computational insights are complemented by experimental validations, which have confirmed many theoretical predictions regarding its behavior under different conditions. Such interdisciplinary approaches are crucial for advancing our understanding and utilization of this compound.

In conclusion, 2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 75885-59-5) represents a fascinating molecule with diverse potential applications across organic chemistry, pharmaceutical research, and materials science. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and researchers seeking novel solutions to complex problems. As research continues to uncover new aspects of this compound's properties and applications, its significance is likely to grow further.